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Abstract

Urbicide, the deliberate destruction of the urban environment, is a critical area of study within
the sociology of space. It represents more than mere physical demolition; it is a strategic act
aimed at erasing collective memory, destroying social bonds, and attacking the identity of a
people intertwined with their urban landscape. This guide provides a technical overview of
urbicide by examining its theoretical foundations in the sociology of space, presenting
guantitative data from key case studies, detailing the primary research methodologies for its
study, and visualizing its core processes and conceptual relationships. By framing urbicide
within a rigorous analytical structure, this document aims to equip researchers with the
foundational knowledge to investigate and understand this complex phenomenon.

Core Concepts: Urbicide and the Sociology of
Space

The sociology of space posits that space is not a passive container for social action but is
actively produced, shaped by, and in turn shapes social relations, power dynamics, and
identity. French sociologist Henri Lefebvre argued that space is a social product, created and
contested through political and economic forces. Urbicide, in this context, is the ultimate
negative production of space. It is the intentional and systematic destruction of the city to
achieve political, ethnic, or religious objectives.
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The term gained prominence during the Bosnian War to describe the siege of Sarajevo, where
the city itself—its libraries, hospitals, and multicultural fabric—was the target. Urbicide is a
violent act of "spatial engineering" designed to dismantle the complex social and cultural
systems that a city represents.

Quantitative Data in Urbicide Case Studies

The strategic destruction inherent in urbicide can be quantified to understand its scale and
impact. The following tables summarize data from prominent case studies, illustrating the
extensive and targeted nature of the destruction.

Table 1: Destruction of Housing and Infrastructure in Sarajevo (1992-1996)

Metric Quantity Source
Apartments Destroyed 35,000
Apartments Damaged 100,000+

Hospitals Destroyed/Damaged 22

Schools Destroyed/Damaged 455

Cultural/Historic Buildings National Library, Oriental

Targeted Institute

Table 2: Impact of Conflict on Urban Infrastructure in Aleppo, Syria (2012-2016)

Metric Status (as of late 2016) Source

Housing Units Damaged ~35,000

] ] Significantly damaged (e.g.,
UNESCO World Heritage Sites
Great Mosque)

) o Systematically targeted and
Medical Facilities
destroyed

Total Buildings
> 121,000
Damaged/Destroyed
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Research Protocols for the Study of Urbicide

The analysis of urbicide employs a multi-methodological approach. The following protocols
outline the key research methodologies adapted for this field of study.

Protocol 3.1: Geospatial and Remote Sensing Analysis

o Objective: To quantitatively assess the extent and pattern of physical destruction over time.

» Methodology:

o Data Acquisition: Procure high-resolution satellite imagery (e.g., from Maxar, Planet Labs,
or Airbus) for the study area at multiple time points (before, during, and after the conflict).

o Change Detection Analysis: Utilize Geographic Information System (GIS) software (e.g.,
ArcGIS, QGIS) to perform a supervised or unsupervised classification of land cover and
building integrity. Algorithms compare pixel values across the temporal datasets to identify
damaged or destroyed structures.

o Damage Assessment: Categorize damage levels (e.g., completely destroyed, severely
damaged, moderately damaged) based on spectral signatures and visible structural
collapse.

o Pattern Analysis: Use spatial statistics tools (e.g., Getis-Ord Gi*, Kernel Density) to identify
statistically significant hotspots of destruction. This can reveal whether destruction is
random or targeted at specific districts or types of infrastructure (e.g., cultural sites,
hospitals).

o Data Validation: Corroborate findings with on-the-ground reports, news media, and
gualitative data where possible.

Protocol 3.2: Qualitative Analysis of Lived Experience

e Objective: To understand the social, cultural, and psychological impact of urbicide on the
affected population.

» Methodology:
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o Sample Selection: Employ purposive and snowball sampling techniques to recruit
participants who have experienced the destruction of their urban environment.

o Data Collection: Conduct semi-structured interviews and oral history sessions. Key
themes to explore include changes in daily routines, loss of place-based identity,
destruction of community spaces, and the meaning attributed to destroyed sites.

o Thematic Analysis: Transcribe interviews verbatim. Use qualitative data analysis software
(e.g., NVivo, ATLAS.ti) to code the transcripts. Identify recurring themes, narratives, and
patterns in the participants' experiences.

o Discourse Analysis: Analyze public statements, media reports, and official documents from
the perpetrators of the violence to understand the justifying narratives and ideologies
behind the urbicide.

Conceptual Models and Workflows

The following diagrams visualize the theoretical relationships and analytical processes central
to the study of urbicide.
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Caption: Causal pathway from political drivers to the socio-spatial impacts of urbicide.

inscribes & is inscribed by

S SunEl e shapes & is shaped by
defines & is defined by

(Vim;’;?i;iﬁjm) ~ Power Relations I_.. Collective Identity
____________________________ Attacks ____________—————""

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1208627?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: The dialectical relationship between space, power, and identity, ruptured by urbicide.
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Caption: A sequential workflow for a mixed-methods investigation of urbicide.
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 To cite this document: BenchChem. [Urbicide and the Sociology of Space: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208627#urbicide-and-the-sociology-of-space]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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